![molecular formula C3H8N2O3 B224099 2-Amino-3-(aminooxy)propanoic acid CAS No. 1187-83-3](/img/structure/B224099.png)
2-Amino-3-(aminooxy)propanoic acid
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Overview
Description
“2-Amino-3-(aminooxy)propanoic acid” is a chemical compound with the molecular formula C3H7NO3 . It is also known as 2-(Aminooxy)propanoic acid .
Synthesis Analysis
The synthesis of amino acids, including “this compound”, can be achieved through various methods. One common method is the amidomalonate synthesis, which involves the alkylation of an alpha carbon with an alkyl halide, followed by hydrolysis of the esters and the amide protecting group under aqueous acidic conditions .Molecular Structure Analysis
The molecular structure of “this compound” consists of an amino group (–NH2), a carboxyl group (–COOH), and a side chain or R group, which are all attached to the alpha (α) carbon .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 105.093 Da and a monoisotopic mass of 105.042595 Da .Scientific Research Applications
Synthesis Methods and Derivatives
Synthesis Techniques : Research has been conducted on methods for synthesizing compounds related to 2-Amino-3-(aminooxy)propanoic acid. For instance, 3-(Aminothiocarbonylthio)propanoic acids, intermediates in the synthesis of biologically active 2-thioxo-1,3thiazan-4-ones, have been prepared using anhydrous solvents to shorten the synthesis process significantly (Orlinskii, 1996).
Preparation of Racemic 2-Amino-3-(heteroaryl)propanoic Acids : These acids, often with a furan or thiophene nucleus, have been synthesized efficiently, highlighting the versatility of this compound in producing various structurally diverse compounds (Kitagawa et al., 2004).
Biological and Chemical Applications
Enzyme Inhibition : 1-Amino-3-(aminooxy)-2-propanol, a compound related to this compound, has been synthesized and found to inhibit ornithine decarboxylase, an enzyme, at nanomolar concentrations. This illustrates the potential for derivatives of this compound in developing enzyme inhibitors (Staněk et al., 1992).
Material Science : Amino acids like this compound have been utilized in the development of corrosion inhibitors for metals, showcasing their utility in industrial applications. For example, amino acid-based imidazolium zwitterions have been synthesized and shown to be effective as corrosion inhibitors (Srivastava et al., 2017).
Medical Research : Derivatives of this compound have been used in the synthesis of novel Pt(II)-complexes, which have shown moderate cytotoxic activity on cancer cells, indicating potential applications in cancer therapy (Riccardi et al., 2019).
Safety and Hazards
The safety data sheet for a similar compound, “2-Amino-3-(aminooxy)propanoic acid”, suggests that it may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, wash face, hands and any exposed skin thoroughly after handling, and wear protective gloves/protective clothing/eye protection/face protection .
properties
CAS RN |
1187-83-3 |
---|---|
Molecular Formula |
C3H8N2O3 |
Molecular Weight |
120.11 g/mol |
IUPAC Name |
(2S)-2-amino-3-aminooxypropanoic acid |
InChI |
InChI=1S/C3H8N2O3/c4-2(1-8-5)3(6)7/h2H,1,4-5H2,(H,6,7)/t2-/m0/s1 |
InChI Key |
SMQMVYPLQGWEGE-REOHCLBHSA-N |
Isomeric SMILES |
C([C@@H](C(=O)O)N)ON |
SMILES |
C(C(C(=O)O)N)ON |
Canonical SMILES |
C(C(C(=O)O)N)ON |
Other CAS RN |
1187-83-3 |
synonyms |
eta-aminoxyalanine O-aminoserine O-aminoserine, (D)-isomer O-aminoserine, (DL)-isome |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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